Cas no 55133-99-8 (Benzoic acid, 2-methyl-, (2-methylphenyl)methyl ester)

Benzoic acid, 2-methyl-, (2-methylphenyl)methyl ester structure
55133-99-8 structure
Product Name:Benzoic acid, 2-methyl-, (2-methylphenyl)methyl ester
CAS No:55133-99-8
MF:C16H16O2
MW:240.297044754028
CID:352742
PubChem ID:570573
Update Time:2025-04-19

Benzoic acid, 2-methyl-, (2-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methyl-, (2-methylphenyl)methyl ester
    • (2-methylphenyl)methyl 2-methylbenzoate
    • 2-Methylbenzoic acid (2-methylphenyl)methyl ester
    • DTXSID90341136
    • o-Methylbenzyl o-toluate
    • 55133-99-8
    • SCHEMBL9578209
    • 2-Methylbenzoic acid(2-methylphenyl)methyl ester
    • 2-Methylbenzyl 2-methylbenzoate #
    • MBIGBQIEPKEBLI-UHFFFAOYSA-N
    • Inchi: 1S/C16H16O2/c1-12-7-3-5-9-14(12)11-18-16(17)15-10-6-4-8-13(15)2/h3-10H,11H2,1-2H3
    • InChI Key: MBIGBQIEPKEBLI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C)=O)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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